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Compound of Interest

Compound Name: Chlorthiophos

Cat. No.: B166581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Chlorthiophos is an obsolete organophosphate insecticide. Detailed experimental

protocols for its synthesis and comprehensive spectral data are not readily available in the

public domain. This guide provides a summary of the existing knowledge based on available

scientific literature.

Introduction
Chlorthiophos is an organothiophosphate insecticide and acaricide.[1] It is a yellow-brown

liquid that may crystallize at lower temperatures.[2] Technical grade Chlorthiophos is not a

single compound but a mixture of three positional isomers.[3] The major isomer, constituting

approximately 73% of the mixture, is O,O-diethyl-O-(2,5-dichloro-4-methylthio)phenyl

phosphorothioate.[3] The other two isomers are O,O-diethyl-O-(4,5-dichloro-2-

methylthio)phenyl phosphorothioate (~13%) and O,O-diethyl-O-(2,4-dichloro-5-

methylthio)phenyl phosphorothioate (~14%).[3]

Chemical Structure
The chemical structure of the major isomer of Chlorthiophos is presented below.
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Caption: Chemical structure of the major isomer of Chlorthiophos.
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Chemical and Physical Properties
The following table summarizes the key quantitative properties of Chlorthiophos.

Property Value Reference(s)

Molecular Formula C₁₁H₁₅Cl₂O₃PS₂ [3]

Molecular Weight 361.24 g/mol [3]

CAS Number 60238-56-4 (for the mixture) [3]

21923-23-9 (for the major

isomer)
[2]

Physical State Yellow-brown liquid [2]

Boiling Point 153-158 °C at 1.3 kPa [2]

Density 1.323 g/cm³ at 20 °C [2]

Vapor Pressure 2.1 mPa at 20 °C [2]

Solubility in Water 1.5 mg/L at 20 °C [2]

Solubility in Organic Solvents
Soluble in most organic

solvents
[2]

Experimental Protocols
Synthesis
A detailed, step-by-step experimental protocol for the synthesis of Chlorthiophos is not readily

available in the public literature. However, the general commercial production process involves

a multi-step synthesis.[1] The process typically begins with the preparation of a chlorinated

phenol derivative.[1] This intermediate is then reacted with O,O-diethyl

phosphorochloridothioate to form the phosphorothioate ester linkage.[1] A key subsequent step

is the introduction of a methylthio group onto the aromatic ring via nucleophilic substitution,

often using a methylthiolate or a similar sulfur-donating reagent.[1]
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Caption: Generalized workflow for the synthesis of Chlorthiophos.

Analytical Methods
Detailed, standardized analytical protocols for Chlorthiophos are not widely published.

However, based on the analysis of other organophosphate pesticides, a general workflow can

be described. The primary techniques for the detection and quantification of Chlorthiophos
are gas chromatography (GC) and high-performance liquid chromatography (HPLC), often

coupled with mass spectrometry (GC-MS or LC-MS) for enhanced sensitivity and specificity.

A typical analytical procedure would involve:

Sample Preparation: Extraction of Chlorthiophos from the sample matrix (e.g., soil, water,

biological tissues) using an appropriate organic solvent. This is followed by a clean-up step,

such as solid-phase extraction (SPE), to remove interfering substances.

Chromatographic Separation: The extracted and cleaned sample is injected into a GC or

HPLC system. The choice of column and mobile phase (for HPLC) or temperature program
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(for GC) is optimized to achieve good separation of the Chlorthiophos isomers from other

components in the sample.

Detection and Quantification: A variety of detectors can be used, including a flame

photometric detector (FPD) or a nitrogen-phosphorus detector (NPD) for GC, and a UV

detector for HPLC. Mass spectrometry is the preferred method for confirmation and accurate

quantification, especially at trace levels.
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Caption: General workflow for the analysis of Chlorthiophos.
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Mechanism of Action and Signaling Pathways
The primary mechanism of toxicity for Chlorthiophos, like other organophosphate insecticides,

is the inhibition of the enzyme acetylcholinesterase (AChE).[1] AChE is responsible for the

hydrolysis of the neurotransmitter acetylcholine (ACh) in the synaptic cleft.[4]

By inhibiting AChE, Chlorthiophos causes an accumulation of ACh at cholinergic synapses.[5]

This leads to the overstimulation of both muscarinic and nicotinic acetylcholine receptors,

resulting in a condition known as cholinergic crisis.[5][6] The downstream effects of this

overstimulation are widespread and can affect the central nervous system, peripheral nervous

system, and neuromuscular junctions.[6] This can lead to a range of symptoms including, but

not limited to, excessive salivation, lacrimation, urination, defecation, gastrointestinal distress,

muscle tremors, paralysis, and in severe cases, respiratory failure and death.[7]
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Caption: Signaling pathway of Chlorthiophos-induced acetylcholinesterase inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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